5-Geranyloxy-7-methoxycoumarin

• CAS No.: 7380-39-4
• Product Name: 5-Geranyloxy-7-methoxycoumarin
• Molecular Formula: C20H24O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 5-[(2E)-3,7-dimethylocta-2,6-dienoxy]-7-methoxychromen-2-one
• Standard InChI: InChI=1S/C20H24O4/c1-14(2)6-5-7-15(3)10-11-23-18-12-16(22-4)13-19-17(18)8-9-20(21)24-19/h6,8-10,12-13H,5,7,11H2,1-4H3/b15-10+
• Standard InChIKey: WXUOSNJWDJOHGW-XNTDXEJSSA-N
• Isomeric SMILES: CC(=CCC/C(=C/COC1=CC(=CC2=C1C=CC(=O)O2)OC)/C)C
• Canonical SMILES: CC(=CCCC(=CCOC1=CC(=CC2=C1C=CC(=O)O2)OC)C)C
• Melting Point: 86-87°C
• Physical Description: Solid
• Description: 5-Geranyloxy-7-methoxycoumarin, also known as 5-(geranyloxy)-herniarin or 7-methoxy-5-geranoxycoumarin, belongs to the class of organic compounds known as terpene lactones. These are prenol lipids containing a lactone ring. 5-Geranyloxy-7-methoxycoumarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 5-geranyloxy-7-methoxycoumarin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 5-geranyloxy-7-methoxycoumarin can be found in citrus, lemon, and lime. This makes 5-geranyloxy-7-methoxycoumarin a potential biomarker for the consumption of these food products.
• Synonyms: 5-geranyloxy-7-methoxycoumarin
• PubChem Compound: 6441377
• Last Modified: Nov 11 2021